Cas no 1211511-24-8 ((4-(4-Fluorophenyl)thiazol-2-yl)methanol)

• Product Name: (4-(4-Fluorophenyl)thiazol-2-yl)methanol
• CAS No: 1211511-24-8
• MF: C₁₀H₈FNOS
• MW: 209.24002456665
• MDL: MFCD17251192
• CID: 4577968
• PubChem ID: 46785523
• Update Time: 2025-05-25

(4-(4-Fluorophenyl)thiazol-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• [4-(4-Fluoro-phenyl)-thiazol-2-yl]-methanol
• JR-14114, (4-(4-Fluorophenyl)thiazol-2-yl)methanol, 97%
• (4-(4-Fluorophenyl)thiazol-2-yl)methanol

• MDL： MFCD17251192
• Inchi： 1S/C10H8FNOS/c11-8-3-1-7(2-4-8)9-6-14-10(5-13)12-9/h1-4,6,13H,5H2
• InChI Key： SDZNQPGOGCLEII-UHFFFAOYSA-N
• SMILES： S1C=C(C2=CC=C(F)C=C2)N=C1CO

Additional information on (4-(4-Fluorophenyl)thiazol-2-yl)methanol

4-(4-Fluorophenyl)thiazol-2-yl Methanol: A Comprehensive Overview

The compound 4-(4-Fluorophenyl)thiazol-2-yl methanol, with CAS No. 1211511-24-8, is a structurally unique organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This molecule, characterized by its thiazole ring substituted with a fluorophenyl group and a hydroxymethyl substituent, exhibits a diverse range of chemical properties that make it a valuable compound for various applications.

Recent studies have highlighted the potential of 4-(4-Fluorophenyl)thiazol-2-yl methanol as a promising candidate in drug discovery. Its thiazole core, a heterocyclic aromatic ring containing sulfur and nitrogen atoms, is known for its ability to interact with biological targets such as enzymes and receptors. The presence of the fluorophenyl group further enhances its pharmacokinetic properties, including bioavailability and metabolic stability. Researchers have explored its potential as an anti-inflammatory agent, where it has shown moderate inhibitory activity against cyclooxygenase (COX) enzymes, which are key players in inflammation.

In addition to its pharmacological applications, 4-(4-Fluorophenyl)thiazol-2-yl methanol has been investigated for its role in materials science. The compound's ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials are highly sought after for their applications in gas storage, catalysis, and sensing technologies. Recent advancements in MOF synthesis have demonstrated that the incorporation of 4-(4-Fluorophenyl)thiazol-2-yl methanol can significantly improve the porosity and stability of these frameworks.

The synthesis of 4-(4-Fluorophenyl)thiazol-2-yl methanol involves a multi-step process that typically begins with the preparation of the thiazole ring. This is followed by substitution reactions to introduce the fluorophenyl group and the hydroxymethyl substituent. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of both academic and industrial applications.

From an environmental perspective, 4-(4-Fluorophenyl)thiazol-2-yl methanol has been studied for its biodegradability and ecotoxicological effects. Initial findings suggest that the compound exhibits low toxicity towards aquatic organisms, making it a safer alternative to some traditional chemicals used in pharmaceuticals and materials science.

In conclusion, 4-(4-Fluorophenyl)thiazol-2-yl methanol (CAS No. 1211511-24-) is a versatile compound with promising applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application studies, positions it as a valuable tool for future innovations in medicine and materials science.